Cas no 55878-81-4 (L-Valine,N-[(1,1-dimethylethoxy)carbonyl]-L-tryptophyl-, methyl ester (9CI))

• Product name: L-Valine,N-[(1,1-dimethylethoxy)carbonyl]-L-tryptophyl-, methyl ester (9CI)
• CAS No: 55878-81-4
• MF: C₂₂H₃₁N₃O₅
• MW: 417.49864
• CID: 378452
• PubChem ID: 429677

L-Valine,N-[(1,1-dimethylethoxy)carbonyl]-L-tryptophyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-[(1,1-dimethylethoxy)carbonyl]-L-tryptophyl-, methyl ester (9CI)
• (S)-methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-3-(1H-indol-3-yl)propanamido)-3-methylbutanoate
• AC1L8NXD
• Boc-Trp-Val-OMe
• Boc-tryptophanyl-valine methyl ester
• ChemDiv1_000389
• HMS588B15
• NSC262679
• DTXSID50330465
• MFCD00619163
• NSC-262679
• AKOS001663822
• METHYL 2-(2-{[(TERT-BUTOXY)CARBONYL]AMINO}-3-(1H-INDOL-3-YL)PROPANAMIDO)-3-METHYLBUTANOATE
• 55878-81-4
• CID 429677
• AKOS022000146
• methyl 2-[[3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]-3-methylbutanoate

• Inchi： InChI=1S/C22H31N3O5/c1-13(2)18(20(27)29-6)25-19(26)17(24-21(28)30-22(3,4)5)11-14-12-23-16-10-8-7-9-15(14)16/h7-10,12-13,17-18,23H,11H2,1-6H3,(H,24,28)(H,25,26)
• InChI Key： XWDOHABSDMDMQB-UHFFFAOYSA-N
• SMILES： CC(C)C(C(=O)OC)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 417.22653
• Monoisotopic Mass: 417.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.52